tert-Butyl 3-aminoindoline-1-carboxylate oxalate

• IUPAC Name: tert-butyl 3-amino-2,3-dihydroindole-1-carboxylate;oxalic acid
• InChI: InChI=1S/C13H18N2O2.C2H2O4/c1-13(2,3)17-12(16)15-8-10(14)9-6-4-5-7-11(9)15;3-1(4)2(5)6/h4-7,10H,8,14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: MMXIQGMJZWBHPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C2=CC=CC=C21)N.C(=O)(C(=O)O)O
• Molecular Formula: C15H20N2O6
• Molecular Weight: 324.33 g/mol
• CAS RN: 2007909-04-6

Description

Tert-Butyl 3-aminoindoline-1-carboxylate oxalate is a compound used for pharmaceutical testing.

Synthesis Analysis

The synthesis of tert-Butyl 3-aminoindoline-1-carboxylate involves the use of protected amino acids and t-butanol with anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. The method yields t-butyl esters in good yields and tolerates a variety of amino acid side chains and substituents.

Molecular Structure Analysis

The molecular structure of tert-Butyl 3-aminoindoline-1-carboxylate oxalate is represented by the formula C15H20N2O6. It has a molecular weight of 324.33.

Physical And Chemical Properties Analysis

Tert-Butyl 3-aminoindoline-1-carboxylate oxalate is a colorless low melting solid or liquid. It has a molecular weight of 324.33.

Scientific Research Applications

1. Synthesis and Chemical Transformations

tert-Butyl 3-aminoindoline-1-carboxylate oxalate is utilized in various synthesis and chemical transformation processes. For instance, it is involved in the preparation of 2-amido substituted furan through Diels‐Alder reactions, as shown in the work by Padwa, Brodney, and Lynch (2003) (Padwa, Brodney, & Lynch, 2003). This compound is also used in the stereoselective hydroformylation of derivatives, leading to important intermediates for the synthesis of homochiral amino acid derivatives, as described by Kollár and Sándor (1993) (Kollár & Sándor, 1993).

2. Application in Click Chemistry

In the field of click chemistry, tert-Butyl 3-aminoindoline-1-carboxylate oxalate plays a significant role. For example, it is used in the synthesis of triazolylalanine analogues, a novel application that contributes to the development of unnatural amino acid derivatives. This application is detailed in the research conducted by Patil and Luzzio (2017) (Patil & Luzzio, 2017).

3. Role in Anionic Cascade Reactions

Anionic cascade reactions involving tert-Butyl 3-aminoindoline-1-carboxylate oxalate have been observed, leading to the formation of various complex molecules. Ivanov (2020) explored this area, demonstrating the compound's utility in synthesizing different heterocyclic systems (Ivanov, 2020).

4. Activation of Carboxylic Acids

The compound is also involved in the activation of carboxylic acids as active esters. Basel and Hassner (2002) have highlighted its use in the efficient formation of amides or peptides, which are crucial in various chemical syntheses (Basel & Hassner, 2002).

5. Molecular Structure Analysis

Additionally, tert-Butyl 3-aminoindoline-1-carboxylate oxalate is used in studying molecular structures. Moriguchi et al. (2014) synthesized a specific compound as a cyclic amino acid ester for molecular structure characterization through X-ray diffraction analysis (Moriguchi et al., 2014).